Cas no 74051-47-1 (3,5-Diiodo-l-tyrosine ethyl ester hydrochloride)

• Product Name: 3,5-Diiodo-l-tyrosine ethyl ester hydrochloride
• CAS No: 74051-47-1
• MF: C₁₁H₁₄ClI₂NO₃
• MW: 497.495707035065
• MDL: MFCD00035073
• CID: 567095
• PubChem ID: 3057569
• Update Time: 2025-06-08

3,5-Diiodo-l-tyrosine ethyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine,3,5-diiodo-, ethyl ester, hydrochloride (9CI)
• ethyl (2S)-2-amino-3-(4-hydroxy-3,5-diiodophenyl)propanoate,hydrochloride
• H-Tyr(3,5-I2)-OEt.HCl
• H-Tyr(3,5-I2)-OEt·HCl
• 3,5-Diiodo-L-tyrosine ethyl ester hydrochloride
• L-3,5-Diiodotyrosine ethyl ester hydrochloride
• Tyrosine,3,5-diiodo-,ethyl ester,hydrochloride,L
• ethyl (2S)-2-amino-3-(4-hydroxy-3,5-diiodophenyl)propanoate;hydrochloride
• PENTAMETHYLCYCLOHEXANE-1,1,3,3,5-PENTACARBOXYLATE
• Tyrosine, 3,5-diiodo-, ethyl ester, hydrochloride, L-
• DTXSID90224955
• L-3,5-Diiodotyrosine ethyl ester HCl
• (S)-Ethyl2-amino-3-(4-hydroxy-3,5-diiodophenyl)propanoatehydrochloride
• 74051-47-1
• AKOS027340172
• 3,5-Diiodo-L-tyrosine ethyl ester hydrochloride (H-L-Tyr(3,5-diI)-OEt.HCl)
• SCHEMBL2595594
• 3,5-Diiodo-l-tyrosine ethyl ester, HCl
• (S)-Ethyl 2-amino-3-(4-hydroxy-3,5-diiodophenyl)propanoate hydrochloride
• ethyl (2S)-2-amino-3-(4-hydroxy-3,5-diiodophenyl)propanoate hydrochloride
• AM82358
• MFCD00035073
• 3,5-Diiodo-l-tyrosine ethyl ester hydrochloride

• MDL： MFCD00035073
• Inchi： 1S/C11H13I2NO3.ClH/c1-2-17-11(16)9(14)5-6-3-7(12)10(15)8(13)4-6;/h3-4,9,15H,2,5,14H2,1H3;1H/t9-;/m0./s1
• InChI Key： ILBBOCVXEPIPBR-FVGYRXGTSA-N
• SMILES： IC1C(=C(C=C(C=1)C[C@@H](C(=O)OCC)N)I)O.Cl

Computed Properties

• Exact Mass: 496.87500
• Monoisotopic Mass: 496.87517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Boiling Point: 387.4 °C at 760 mmHg
• Flash Point: 387.4 °C at 760 mmHg
• PSA: 72.55000
• LogP: 3.53660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3,5-Diiodo-l-tyrosine ethyl ester hydrochloride

Comprehensive Overview of 3,5-Diiodo-l-tyrosine ethyl ester hydrochloride (CAS No. 74051-47-1)

3,5-Diiodo-l-tyrosine ethyl ester hydrochloride (CAS No. 74051-47-1) is a specialized derivative of the amino acid tyrosine, widely recognized for its applications in biochemical research and pharmaceutical development. This compound, characterized by its iodinated aromatic ring and ethyl ester hydrochloride functional group, plays a pivotal role in studies related to thyroid hormone synthesis, enzyme inhibition, and peptide modification. Researchers frequently explore its utility as a tyrosine analog due to its unique structural properties, which enable precise modifications in peptide chains and receptor binding studies.

The growing interest in 3,5-Diiodo-l-tyrosine derivatives aligns with current trends in targeted drug delivery and precision medicine. As the scientific community delves deeper into peptide-based therapeutics, this compound has garnered attention for its potential in modulating biological pathways. Its iodine-rich structure also makes it relevant in radiopaque imaging agents, a hot topic in diagnostic medicine. Frequently searched queries such as "role of iodinated tyrosine in drug design" and "applications of ethyl ester derivatives in peptides" highlight the compound's relevance in modern research.

From a synthetic chemistry perspective, 3,5-Diiodo-l-tyrosine ethyl ester hydrochloride serves as a versatile intermediate. Its hydrochloride salt form enhances solubility, facilitating reactions in aqueous environments—a critical factor for high-throughput screening and combinatorial chemistry. Recent publications emphasize its use in solid-phase peptide synthesis (SPPS), where its stability under acidic conditions proves advantageous. This aligns with the rising demand for custom peptide synthesis services, a frequently searched term among biotech professionals.

Quality and purity are paramount for CAS No. 74051-47-1, particularly in GMP-grade applications. Analytical techniques like HPLC and mass spectrometry are routinely employed to verify its specifications, addressing common user concerns about "how to validate tyrosine derivative purity." The compound's storage stability under controlled conditions (−20°C, desiccated) is another frequently discussed topic in research forums, reflecting practical considerations for laboratory use.

In conclusion, 3,5-Diiodo-l-tyrosine ethyl ester hydrochloride exemplifies the intersection of classical biochemistry and contemporary pharmaceutical innovation. Its multifaceted applications—from thyroid research to peptide engineering—position it as a compound of enduring scientific value. As interest grows in bioactive small molecules and therapeutic peptides, this tyrosine derivative continues to inspire novel research directions and industrial applications.